ethyl 2-(1,3-benzothiazol-2-ylamino)-4-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 2-(1,3-benzothiazol-2-ylamino)-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H16N6O2S3/c1-3-26-15(25)11-8-19-16(20-13(11)9-27-18-24-23-10(2)28-18)22-17-21-12-6-4-5-7-14(12)29-17/h4-8H,3,9H2,1-2H3,(H,19,20,21,22)
• InChI Key: LNDZTNGTWBLJGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1CSC2=NN=C(S2)C)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C18H16N6O2S3
• Molecular Weight: 444.6 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves the reaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with various derivatives under specific conditions. For instance, the interaction with arylidinemalononitrile derivatives in EtOH/TEA solution at room temperature leads to the formation of ethyl iminothiazolopyridine-4-carboxylate derivatives. Further reactions with cyanoacrylate derivatives yield ethyl (amino(methoxy)methyl)-3-(substitutedphenyl)-1-oxo-1H-benzo[4,5]thiazole[3,2-a]pyridine-4-carboxylate derivatives. These steps highlight the complex interplay of nucleophilic and electrophilic components required to assemble the final structure (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various spectroscopic techniques, including NMR and IR, as well as elemental analysis. For example, compounds with the thiadiazole moiety prepared from ethyl 3-aza-3-(benzoxazol-2-ylamino)-2-chloroprop-2-enoate have their structures confirmed by these methods, suggesting a detailed understanding of the spatial arrangement and bonding within these molecules (Abdelall et al., 2010).

Chemical Reactions and Properties

The reactivity of these compounds is diverse, allowing for the synthesis of a wide range of derivatives. For instance, their reactions with electrophilic reagents can lead to the formation of novel pyrido[3,2-e][1,2,4]triaziolo[1,5-c]pyrimidine-5-carboxylate derivatives, showcasing the versatility of the core structure in participating in various chemical transformations (Mohamed, 2021).